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An In-depth Technical Guide on the Physical and Chemical Properties of Mannitol Hexanitrate

Introduction
Mannitol hexanitrate (MHN), also known by synonyms such as nitromannite and

nitromannitol, is a nitrate ester of the sugar alcohol mannitol.[1][2][3] With the chemical formula

C₆H₈N₆O₁₈, it is a compound of significant interest in both pharmacology and the field of

energetic materials.[4][5] Historically synthesized in 1847 by Ascanio Sobrero, MHN has been

utilized as a vasodilator for treating conditions like angina pectoris and hypertension, and as a

powerful secondary explosive in applications such as detonators and blasting caps.[1][3][6] Its

dual utility stems from its physiological activity as a nitric oxide donor and its chemical

properties as a high-energy material.[3]

This guide provides a comprehensive technical overview of the physical, chemical, and

energetic properties of mannitol hexanitrate, intended for researchers, scientists, and

professionals in drug development and materials science.

Physical and Chemical Properties
Mannitol hexanitrate is a crystalline solid at standard conditions.[1] Its fundamental properties

are summarized in the tables below. The compound is known to exhibit polymorphism,

meaning it can exist in different crystalline forms, which can influence its physical properties.[6]

[7] Studies have identified a solid-solid phase transition at approximately 105°C.[6]
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Physical Properties
The key physical characteristics of mannitol hexanitrate are presented in Table 1. It is

typically a colorless, powdery solid.[1][8] It is practically insoluble in water but shows solubility

in organic solvents like acetone, ether, and alcohol, a property that is crucial for its purification

via recrystallization.[1][9][10]

Property Value Citations

Appearance
Colorless crystals or powdery

solid
[1][4][8]

Molecular Formula C₆H₈N₆O₁₈ [1][4][5]

Molar Mass 452.16 g/mol [1][4][8][11]

Density 1.73 g/cm³ [1][2][9]

Melting Point 107 - 112 °C [1][4][8][9][12]

Solubility
Insoluble in water; Soluble in

alcohol, acetone, ether
[1][2][9][10]

Polymorphism

Exhibits at least two

polymorphs with a transition at

105°C

[6]

Chemical and Thermochemical Properties
Mannitol hexanitrate's chemical identity and stability are critical to its handling and

application. While more stable than nitroglycerin at ambient temperatures, its stability

decreases significantly at elevated temperatures (>75 °C).[1][13] The presence of residual

acids from synthesis can catalyze its decomposition.[6] Upon decomposition, it releases toxic

nitrogen oxide fumes.[8]
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Property Value Citations

IUPAC Name

[(2R,3R,4R,5R)-1,2,4,5,6-

pentanitrooxyhexan-3-yl]

nitrate

[8][9]

Synonyms

Nitromannite, MHN,

Nitromannitol, Nitranitol,

Mannitrin

[1][2][3]

Stability

Decomposes at temperatures

> 75 °C; More stable than

nitroglycerin

[1][2][13]

Standard Enthalpy of

Formation (Solid)
-708.80 kJ/mol [11]

Standard Enthalpy of

Combustion (Solid)
-2807.00 to -2936.00 kJ/mol [11]

Explosive Properties
As an energetic material, MHN is classified as a powerful secondary explosive.[1][2] Its high

detonation velocity and sensitivity to stimuli such as impact, friction, and heat make it suitable

for use in detonators.[4][9] It is noted to be more sensitive than PETN and has a positive

oxygen balance, meaning it contains more than enough oxygen to fully oxidize its carbon and

hydrogen atoms upon detonation.[2][9]
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Property Value Citations

Classification Secondary Explosive, Class B [1][2]

Detonation Velocity 8260 m/s [2][4][9]

Oxygen Balance +7.1% [2]

Impact Sensitivity
High; 4 cm drop height for 2 kg

weight
[4][13]

Friction Sensitivity High; Comparable to PETN [1][4][9]

Thermal Sensitivity
High, especially at

temperatures > 75 °C
[1][2][3]

Experimental Protocols
The synthesis and purification of mannitol hexanitrate require stringent control over

experimental conditions to ensure safety and product purity. The most common impurity is

mannitol pentanitrate, resulting from incomplete nitration.[7][9]

Synthesis via Mixed Acid Nitration
The most established method for synthesizing MHN is through the nitration of D-mannitol using

a mixture of concentrated nitric and sulfuric acids.[7][9]

Methodology:

Preparation of Nitrating Mixture: A mixture of concentrated nitric acid (HNO₃) and sulfuric

acid (H₂SO₄) is prepared. The sulfuric acid acts as a dehydrating agent, promoting the

formation of the nitronium ion (NO₂⁺), the active nitrating species.[9]

Cooling: The nitrating mixture is chilled to a low temperature, typically between 0 °C and 10

°C, using an ice bath. This is critical as the nitration of mannitol is a highly exothermic

reaction.[6][9]

Addition of Mannitol: Finely powdered D-mannitol is added slowly and in small portions to the

stirred, chilled nitrating mixture.[6][10] Precise temperature control must be maintained
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throughout the addition to prevent runaway reactions and the formation of byproducts.[9]

Reaction: The mixture is stirred for a period (e.g., one hour) while maintaining the low

temperature to ensure complete nitration of all six hydroxyl groups on the mannitol molecule.

[10]

Precipitation: The reaction slurry is then poured onto a large volume of crushed ice or ice-

water.[6] This quenches the reaction and causes the water-insoluble mannitol hexanitrate
to precipitate out of the solution.

Isolation: The crude solid product is collected by vacuum filtration.[6]

Purification Protocol
Purification is essential to remove residual acids and incompletely nitrated byproducts, which

can compromise the stability of the final product.[7]

Methodology:

Initial Washing: The filtered crude product is first washed thoroughly with cold water to

remove the bulk of the residual acids.[7][10]

Neutralization: A subsequent wash is performed using a dilute basic solution, such as

sodium bicarbonate or sodium carbonate, to neutralize any remaining traces of acid.[7][10]

This step is followed by another wash with cold water to remove any remaining salts.[7]

Recrystallization: The primary method for purification is recrystallization, commonly from

ethanol.[7][9][10]

The washed, crude MHN is dissolved in a minimum amount of hot ethanol.

The hot solution is filtered, if necessary, to remove any insoluble impurities.

The solution is then allowed to cool slowly. As the solubility of MHN in ethanol decreases

with temperature, purified crystals form, leaving more soluble impurities in the mother

liquor.[7]
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The purified crystals are collected by filtration, washed with a small amount of cold

ethanol, and dried carefully.

Analytical Characterization
Several analytical techniques are employed to confirm the purity, structure, and thermal

properties of the synthesized mannitol hexanitrate.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) is a key technique used

to assess the purity of the final product and quantify any remaining impurities, such as

mannitol pentanitrate.[7][9]

Structural Analysis: X-ray Diffraction (XRD) and Raman Spectroscopy are used to investigate

the crystalline structure and identify different polymorphs of MHN. These techniques can also

differentiate MHN from its stereoisomer, sorbitol hexanitrate.[6][9]

Thermal Analysis:

Differential Scanning Calorimetry (DSC): Used to determine the melting point and to study

solid-state phase transitions.[6][12]

Thermogravimetric Analysis (TGA) / Differential Thermal Analysis (DTA): Employed to

evaluate the thermal stability and decomposition profile of the compound under controlled

heating.[14]

Isothermal Calorimetry: This method measures the heat flow at a constant temperature to

assess long-term thermal stability and compare it with related compounds.[6][9]

Diagrams and Workflows
Synthesis and Purification Workflow
The following diagram illustrates the logical flow of the mixed acid synthesis and subsequent

purification of mannitol hexanitrate.
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Caption: Workflow for the synthesis and purification of Mannitol Hexanitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b089765?utm_src=pdf-body-img
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vasodilatory Mechanism of Action
In its pharmacological role, mannitol hexanitrate functions as a prodrug that releases nitric

oxide (NO), a potent vasodilator.[3] This mechanism is shared by other organic nitrates used in

medicine, such as nitroglycerin.
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Caption: Simplified signaling pathway for Mannitol Hexanitrate-induced vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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